Cas no 1286264-32-1 (Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate)

• Product Name: Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate
• CAS No: 1286264-32-1
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• CID: 4983222
• Update Time: 2025-06-09

Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate
• tert-butyl N-[[1-[(4-chlorophenyl)methyl]piperidin-4-yl]methyl]carbamate
• TERT-BUTYL N-({1-[(4-CHLOROPHENYL)METHYL]PIPERIDIN-4-YL}METHYL)CARBAMATE
• tert-Butyl {[1-(4-chlorobenzyl)piperidin-4-yl]methyl}carbamate
• Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate

• Inchi： 1S/C18H27ClN2O2/c1-18(2,3)23-17(22)20-12-14-8-10-21(11-9-14)13-15-4-6-16(19)7-5-15/h4-7,14H,8-13H2,1-3H3,(H,20,22)
• InChI Key： TVEYLYIJXLQIPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCC(CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 368
• XLogP3: 3.8
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate

Comprehensive Overview of Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate (CAS No. 1286264-32-1)

Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate, with the CAS number 1286264-32-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of the 4-chlorobenzyl group and the tert-butyl carbamate moiety makes this molecule particularly interesting for researchers exploring novel therapeutic agents.

In recent years, the demand for piperidine-based compounds has surged due to their potential applications in central nervous system (CNS) disorders, inflammation, and other medical conditions. The Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate structure is often studied for its pharmacokinetic properties, including bioavailability and metabolic stability. Researchers are particularly interested in how the chlorobenzyl substitution affects the compound's binding affinity to specific biological targets.

One of the most frequently asked questions about CAS No. 1286264-32-1 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving the protection of the piperidine nitrogen with a tert-butyloxycarbonyl (Boc) group, followed by functionalization at the 4-position. The purity of the final product is critical, and advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure quality.

The pharmacological potential of Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate is another hot topic among scientists. Preliminary studies suggest that this compound may interact with G-protein-coupled receptors (GPCRs), which are key targets in treating conditions like pain, anxiety, and depression. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic benefits.

From an industrial perspective, the scalability of producing CAS No. 1286264-32-1 is a common concern. Manufacturers are increasingly adopting green chemistry principles to minimize waste and improve yield. Solvent selection, catalyst optimization, and reaction conditions are carefully tailored to meet both economic and environmental standards. This aligns with the growing trend of sustainable chemical synthesis in the pharmaceutical sector.

Another area of interest is the compound's stability and storage. Like many carbamate derivatives, Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate requires proper handling to prevent degradation. Recommendations often include storage under inert atmospheres and low temperatures, which are standard practices for sensitive intermediates in drug development.

In summary, Tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate (CAS No. 1286264-32-1) represents a promising scaffold in medicinal chemistry. Its unique structural features and potential biological activities make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound is likely to play a significant role in the development of next-generation therapeutics.